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Compound of Interest

Compound Name: Cyanine3.5 NHS ester

Cat. No.: B606859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar extinction coefficient and
other key photophysical properties of Cyanine3.5 NHS ester, a widely used fluorescent dye for
labeling biomolecules. This document includes detailed quantitative data, a robust experimental
protocol for determining the molar extinction coefficient, and graphical representations of key
workflows.

Core Photophysical Properties of Cyanine3.5 NHS
Ester

Cyanine3.5 NHS ester is a reactive, amine-specific fluorescent label belonging to the cyanine
dye family. Its N-hydroxysuccinimide (NHS) ester functional group facilitates covalent
conjugation to primary amines on proteins, peptides, and other biomolecules, forming stable
amide bonds.[1] This dye is particularly valuable for fluorescence microscopy, flow cytometry,
and other fluorescence-based assays due to its brightness and photostability.[2]

Quantitative Data Summary

The following table summarizes the key quantitative photophysical properties of Cyanine3.5
NHS ester.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b606859?utm_src=pdf-interest
https://www.benchchem.com/product/b606859?utm_src=pdf-body
https://www.benchchem.com/product/b606859?utm_src=pdf-body
https://www.benchchem.com/product/b606859?utm_src=pdf-body
https://www.benchchem.com/product/b606859?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Protocol_Labeling_of_Proteins_with_NHS_Ester_Cyanine_Dyes.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine3-5-dye/
https://www.benchchem.com/product/b606859?utm_src=pdf-body
https://www.benchchem.com/product/b606859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Unit Notes
o At the absorption
Molar Extinction _
o 116,000 M-icm—1 maximum (Amax) of
Coefficient ()
591 nm.[3][4]
] ) The wavelength at
Absorption Maximum )
591 nm which the dye absorbs
(Aabs) )
the most light.[3][4]
The wavelength of
Emission Maximum maximum
604 nm ) ]
(Aem) fluorescence intensity.
[31[4]
A measure of the
Quantum Yield (®) 0.35 - efficiency of
fluorescence.[3][4]
The NHS ester is
Recommended soluble in organic
DMF, DMSO - .
Solvents solvents but insoluble

in water.[3][4]

Experimental Protocol: Determination of Molar

Extinction Coefficient

The molar extinction coefficient (€) is an intrinsic property of a substance that quantifies how

strongly it absorbs light at a particular wavelength. It is a critical parameter for accurately

determining the concentration of a substance in solution using the Beer-Lambert law.

Beer-Lambert Law: A = sbc

Where:

e Ais the absorbance (unitless)

e £ is the molar extinction coefficient (M~tcm—1)
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b is the path length of the cuvette (typically 1 cm)

c is the concentration of the substance (mol/L or M)

This protocol outlines the steps to experimentally determine the molar extinction coefficient of
Cyanine3.5 NHS ester.

Materials and Equipment

Cyanine3.5 NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
Spectrophotometer capable of UV-Vis measurements

Quartz cuvettes (1 cm path length)

Analytical balance

Volumetric flasks and pipettes

Procedure

Preparation of a Stock Solution:

o Accurately weigh a small amount (e.g., 1 mg) of Cyanine3.5 NHS ester using an
analytical balance.

o Dissolve the weighed dye in a precise volume (e.g., 1 mL) of anhydrous DMF or DMSO in
a volumetric flask to create a concentrated stock solution.

o Calculate the molar concentration of the stock solution using the molecular weight of
Cyanine3.5 NHS ester (741.62 g/mol ).[3]

Preparation of Serial Dilutions:

o Perform a series of dilutions of the stock solution using the same solvent to prepare at
least five different concentrations.
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o The concentrations should be chosen to yield absorbance values within the linear range of
the spectrophotometer (typically 0.1 to 1.0).

o Absorbance Measurements:

o Set the spectrophotometer to measure the absorbance spectrum of the solvent alone
(DMF or DMSO) to use as a blank.

o Measure the absorbance of each of the diluted solutions at the absorption maximum of
Cyanine3.5 NHS ester (591 nm).

o Data Analysis:

o Plot a graph of absorbance (at 591 nm) on the y-axis against the concentration (in M) on
the x-axis.

o Perform a linear regression on the data points.

o According to the Beer-Lambert law, the slope of the resulting line will be the molar
extinction coefficient (¢) when the path length is 1 cm.

Visualized Workflows

The following diagrams illustrate the key experimental and logical workflows associated with
the use of Cyanine3.5 NHS ester.
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Experimental Workflow for Determining Molar Extinction Coefficient
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Caption: Workflow for Molar Extinction Coefficient Determination.
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General Workflow for Protein Labeling with Cyanine3.5 NHS Ester

Preparation

Dissolve Protein in Dissolve Cyanine3.5 NHS Ester
Reaction Buffer (pH 8.3-8.5) in DMF or DMSO
|

\
Labeling\vReaction

Add Dye Solution to
Protein Solution

l

Incubate (1-4 hours at RT
or overnight at 4°C)

Purification
Y
Separate Labeled Protein
from Unreacted Dye
(e.g., Gel Filtration)

Ana vysis

Characterize Conjugate
(e.g., Determine Degree of Labeling)

Click to download full resolution via product page

Caption: Protein Labeling Workflow with Cyanine3.5 NHS Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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